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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B607829 Get Quote

Technical Support Center: GSK3326595
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

PRMT5 inhibitor, GSK3326595.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues encountered during the handling and use of

GSK3326595, with a focus on solubility.

Q1: What is the recommended solvent for dissolving GSK3326595?

A1: The most highly recommended solvent for dissolving GSK3326595 is dimethyl sulfoxide

(DMSO).[1][2][3][4][5] It is crucial to use high-purity, anhydrous DMSO, as the presence of

water can significantly impact the solubility of the compound.[1] For optimal dissolution, it is

advisable to use a freshly opened bottle of DMSO.

Q2: I'm observing particulate matter or incomplete dissolution in DMSO. What should I do?

A2: If you encounter difficulties in dissolving GSK3326595 in DMSO, consider the following

troubleshooting steps:

Sonication: Gentle sonication of the solution can aid in dissolution.[2]
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Warming: Gently warming the solution to 37°C can also help to increase solubility.

Vortexing: Vigorous vortexing can assist in breaking down any powder clumps and facilitate

dissolution.

Concentration: Ensure you are not exceeding the known solubility limits of GSK3326595 in

DMSO. Refer to the solubility data table below for guidance.

Q3: My GSK3326595 precipitates when I dilute my DMSO stock into aqueous media (e.g., cell

culture medium, PBS). How can I prevent this?

A3: Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic

compounds like GSK3326595. Here are some strategies to minimize or prevent this:

Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous solution

as low as possible, ideally below 0.5%. High concentrations of DMSO can be toxic to cells.

Step-wise Dilution: Instead of a single large dilution, perform serial dilutions. First, dilute your

DMSO stock into a small volume of your aqueous medium, mixing thoroughly, and then add

this to the final volume.

Rapid Mixing: When adding the DMSO stock to the aqueous solution, ensure rapid and

continuous mixing to promote dispersion and prevent localized high concentrations that can

lead to precipitation.

Formulation with Surfactants: For in vivo studies or specific in vitro assays, a formulation

containing surfactants like Tween 80 and PEG300 can be used to improve solubility and

stability in aqueous environments. A reported formulation for in vivo use is 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline.[2]

Q4: What is the stability of GSK3326595 in solid form and in solution?

A4: In its solid form, GSK3326595 is stable for at least four years when stored at -20°C.[3]

Stock solutions in DMSO can be stored at -20°C for up to one year or at -80°C for up to two

years.[1] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution

into single-use vials.
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Quantitative Solubility Data
The following table summarizes the reported solubility of GSK3326595 in various solvents.

Solvent Concentration Remarks Source

DMSO
62.5 mg/mL (~138.11

mM)

Sonication

recommended. Use of

newly opened, non-

hygroscopic DMSO is

critical.

[1]

DMSO
55 mg/mL (~121.53

mM)

Sonication is

recommended.
[2]

DMSO ≥ 30 mg/mL - [5]

DMSO ≥ 25 mg/mL At 25°C. [4]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL (~4.42 mM)

Formulation for in vivo

use. Sonication is

recommended.

[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of GSK3326595 in DMSO:

Materials: GSK3326595 powder, anhydrous DMSO (high purity), sterile microcentrifuge

tubes.

Calculation: The molecular weight of GSK3326595 is 452.55 g/mol . To prepare a 10 mM

stock solution, you will need to dissolve 4.5255 mg of GSK3326595 in 1 mL of DMSO.

Procedure: a. Weigh out the required amount of GSK3326595 powder in a sterile

microcentrifuge tube. b. Add the calculated volume of anhydrous DMSO to the tube. c.

Vortex the solution vigorously for 1-2 minutes. d. If the powder is not fully dissolved, sonicate

the tube in a water bath for 5-10 minutes. e. Visually inspect the solution to ensure it is clear

and free of particulates. f. Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles. g. Store the aliquots at -20°C or -80°C.
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Visualizations
Experimental Workflow for Solubility Troubleshooting
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Click to download full resolution via product page

Caption: A workflow diagram for dissolving GSK3326595 and troubleshooting common

solubility issues.
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Caption: The PRMT5 signaling pathway and the inhibitory mechanism of GSK3326595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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